Cas no 1804141-89-6 (3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid)
3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid
-
- Inchi: 1S/C12H13ClO5/c1-6(15)10(13)8-2-7(5-14)3-9(4-8)11(16)12(17)18/h2-4,10-11,14,16H,5H2,1H3,(H,17,18)
- InChI Key: VCDZXQNTUBQLDA-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C1C=C(CO)C=C(C(C(=O)O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 320
- XLogP3: 0.3
- Topological Polar Surface Area: 94.8
3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026345-1g |
3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid |
1804141-89-6 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid
Introduction to 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1804141-89-6)
3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid, with the CAS number 1804141-89-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated ketone and a hydroxymethyl group attached to a mandelic acid scaffold. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The chemical structure of 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid can be represented as follows: C9H9ClO4. The presence of the chlorinated ketone group (Cl-CO-) and the hydroxymethyl group (-CH2OH) imparts specific chemical properties that are of interest in various biochemical processes. The mandelic acid core, a well-known α-hydroxy acid, is known for its ability to modulate enzymatic activities and interact with biological membranes, making it a valuable scaffold for drug design.
Recent studies have explored the potential of 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This suggests that 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid has also been investigated for its potential anticancer properties. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid may have applications in cancer therapy, particularly in combination with other chemotherapeutic agents.
The pharmacokinetic profile of 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid has also been studied to assess its suitability as a therapeutic agent. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma half-life and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical development.
The safety profile of 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid is another critical aspect of its evaluation. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.
In conclusion, 3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid (CAS No. 1804141-89-6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.
1804141-89-6 (3-(1-Chloro-2-oxopropyl)-5-(hydroxymethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)